Cas no 2148267-50-7 (2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde)

• Product Name: 2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde
• CAS No: 2148267-50-7
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 6060572
• PubChem ID: 165746610
• Update Time: 2025-07-27

2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde
• 2148267-50-7
• EN300-1292727

• Inchi： 1S/C12H11FN2O/c1-8-6-15(9(2)14-8)12-4-3-11(13)5-10(12)7-16/h3-7H,1-2H3
• InChI Key： BMQWCGGKADKVTQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=O)C=1)N1C=C(C)N=C1C

Computed Properties

• Exact Mass: 218.08554114g/mol
• Monoisotopic Mass: 218.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde

Introduction to 2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde (CAS No. 2148267-50-7)

2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde, identified by the CAS number 2148267-50-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzaldehyde family, characterized by the presence of an aldehyde functional group (CHO) attached to a benzene ring. The unique structural features of 2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde include a fluorine substituent at the 5-position of the benzene ring and a dimethyl-substituted imidazole moiety at the 2-position. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a valuable scaffold for drug discovery and development.

The synthesis of 2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde involves a series of well-established organic reactions, including condensation, alkylation, and fluorination processes. The introduction of the fluorine atom at the 5-position of the benzene ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. Additionally, the dimethyl-substituted imidazole group imparts specific electronic and steric properties that can influence binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde and its potential biological targets. Studies have demonstrated that this compound exhibits promising activity against various enzymes and receptors involved in inflammatory pathways. For instance, preliminary in vitro studies suggest that it may interact with cyclooxygenase (COX) enzymes, which are key players in the synthesis of pro-inflammatory mediators such as prostaglandins.

The fluorine substituent in 2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde also plays a crucial role in modulating its pharmacokinetic profile. Fluorinated aromatic compounds are known for their improved bioavailability and prolonged half-life due to their enhanced resistance to metabolic degradation. This characteristic makes 2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde an attractive candidate for further development into therapeutic agents that require sustained activity.

In addition to its potential applications in anti-inflammatory therapy, 2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde has shown promise in other therapeutic areas. Research indicates that it may exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or DNA replication. Furthermore, its structural motif is reminiscent of known kinase inhibitors, suggesting potential utility in oncology research. The dimethyl-substituted imidazole group is particularly noteworthy, as it mimics natural product scaffolds that have been successfully translated into clinical drugs.

The synthesis of 2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde can be optimized for scalability and cost-effectiveness through modern synthetic methodologies. Continuous flow chemistry techniques have been explored to improve reaction efficiency and yield while minimizing waste generation. These green chemistry approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Preclinical studies are essential for evaluating the safety and efficacy of 2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde before it can be considered for human trials. Animal models provide valuable insights into its pharmacological effects across different biological systems. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening (HTS), researchers can accelerate the identification of novel drug candidates derived from this compound.

The future prospects of 2-(2,4-dimethyl-1H-imidazol-1-yl)-5-fluorobenzaldehyde are vast, particularly as more data emerges on its biological activity and pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By integrating traditional medicinal chemistry with modern biotechnological tools, researchers can uncover new therapeutic applications for this promising compound.

In conclusion, 2-(2,4-dimethyl - 1 H - imidazol - 1 - yl ) - 5 - fluoro benz al de hyde (CAS No . 2148267 - 50 - 7 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with its promising biological activities , make it a compelling candidate for further research and development . As scientific understanding continues to evolve , this compound is poised to play a vital role in addressing unmet medical needs across multiple therapeutic domains .